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Introduction
Triclopyricarb is a broad-spectrum strobilurin fungicide employed in the management of

fungal diseases in various crops, including rice. Its mode of action involves the inhibition of

mitochondrial respiration in fungi by binding to the Quinone outside (Qo) site of the cytochrome

bc1 complex, thereby blocking ATP synthesis and preventing fungal growth.[1] As part of an

Integrated Pest Management (IPM) strategy, Triclopyricarb offers a targeted approach to

disease control, which, when combined with other management practices, can contribute to

sustainable and effective crop protection.

Integrated Pest Management (IPM) is an ecosystem-based strategy that focuses on the long-

term prevention of pests or their damage through a combination of techniques such as

biological control, habitat manipulation, modification of cultural practices, and use of resistant

varieties. Chemical control, including the use of fungicides like Triclopyricarb, is considered a

final resort within an IPM framework and is applied judiciously to minimize risks to human

health, beneficial organisms, and the environment.
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Efficacy of Strobilurin Fungicides in Rice Disease
Management
While specific field trial data for Triclopyricarb as a standalone product is limited in the

reviewed literature, studies on strobilurin-containing fungicides provide insights into their

potential efficacy against key rice diseases.

Fungicide/Fungicid
e Combination

Target Disease
Efficacy (%
Disease
Reduction/Control)

Reference

Tebuconazole 50% +

Trifloxystrobin 25%

WG

Rice Blast

(Magnaporthe oryzae)
Up to 84%

This combination,

which includes a

strobilurin, was found

to be most effective in

controlling leaf blast.

Picoxystrobin 6.78% +

Tricyclazole 20.33%

SC

Rice Blast

(Magnaporthe oryzae)

53.54% reduction in

leaf and neck blast

incidence

This combination

fungicide, containing a

strobilurin, was the

second most effective

treatment in the study.

Azoxystrobin

Rice Blast

(Magnaporthe oryzae)

& Dirty Panicle

Disease

32-33% reduction in

rice blast severity

(applied twice)

Azoxystrobin, a

strobilurin fungicide,

demonstrated efficacy

against multiple rice

diseases.[2]

Note: The efficacy of fungicides can be influenced by various factors, including environmental

conditions, disease pressure, and the susceptibility of the rice variety.

Aquatic Ecotoxicity of Triclopyricarb
The Safety Data Sheet (SDS) for Triclopyricarb indicates that it is "Very toxic to aquatic life

with long lasting effects." However, specific quantitative data (e.g., LC50 values) for aquatic

organisms were not available in the reviewed literature. Prudent application practices are

therefore essential to minimize runoff into aquatic environments.
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Experimental Protocols
General Protocol for Fungicide Efficacy Field Trials in
Rice
This protocol is a generalized methodology based on common practices for evaluating

fungicide efficacy against rice diseases.

1. Experimental Design:

Design: Randomized Complete Block Design (RCBD).

Replications: Minimum of three replications for each treatment.

Plot Size: Appropriate to the scale of the experiment, ensuring a buffer zone to prevent spray

drift between plots.

2. Treatments:

Test Product: Triclopyricarb at various application rates.

Positive Control: A registered and effective standard fungicide for the target disease.

Negative Control: Untreated plot.

3. Crop Management:

Variety: A rice variety susceptible to the target disease (e.g., powdery mildew, sheath blight,

or rice blast).

Cultural Practices: Follow standard agronomic practices for the region regarding planting,

fertilization, and irrigation.

4. Inoculation (if necessary):

For diseases with inconsistent natural infection, artificial inoculation with the pathogen may

be required to ensure uniform disease pressure.
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5. Application of Treatments:

Timing: Apply fungicides at the recommended growth stage for the target disease, often at

the late boot to early heading stage for panicle diseases.[3]

Method: Use a calibrated sprayer to ensure uniform coverage of the foliage.

Frequency: Typically one or two applications depending on the fungicide's properties and

disease pressure.

6. Data Collection:

Disease Assessment: Record disease incidence (% of infected plants) and severity (area of

plant tissue affected) at regular intervals after fungicide application. Use a standardized

disease rating scale (e.g., 0-9 scale).

Yield Parameters: At harvest, measure grain yield, thousand-grain weight, and other relevant

yield components.

7. Statistical Analysis:

Analyze the collected data using appropriate statistical methods (e.g., ANOVA) to determine

the significance of differences between treatments.
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Caption: Mode of action of Triclopyricarb in fungal cells.
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Caption: Triclopyricarb's role in an IPM workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Triclopyricarb (Ref: SYP 7017) [sitem.herts.ac.uk]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1426711?utm_src=pdf-body-img
https://www.benchchem.com/product/b1426711?utm_src=pdf-body
https://www.benchchem.com/product/b1426711?utm_src=pdf-body-img
https://www.benchchem.com/product/b1426711?utm_src=pdf-body
https://www.benchchem.com/product/b1426711?utm_src=pdf-custom-synthesis
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2615.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1426711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Efficacy of fungicides in controlling rice blast and dirty panicle diseases in Thailand - PMC
[pmc.ncbi.nlm.nih.gov]

3. uaex.uada.edu [uaex.uada.edu]

To cite this document: BenchChem. [Application of Triclopyricarb in Integrated Pest
Management (IPM) Strategies for Rice Cultivation]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1426711#application-of-triclopyricarb-in-
integrated-pest-management-ipm-strategies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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